
Structural Showdown: A Comparative Guide to
Isomaltotetraose and Panose for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B8197387 Get Quote

An in-depth analysis of the structural and physicochemical differences between the

oligosaccharides isomaltotetraose and panose, providing researchers, scientists, and drug

development professionals with essential data for their applications in glycobiology and

therapeutic development.

Isomaltotetraose and panose, both glucose-based oligosaccharides, play significant roles in

various biological processes and are of increasing interest in the fields of nutrition and

pharmacology. While both are components of isomaltooligosaccharide (IMO) mixtures, their

distinct structural arrangements lead to different physicochemical properties and biological

activities. This guide provides a comprehensive comparison of their structures, properties, and

analytical characterization methods, supported by experimental data and detailed protocols.

At a Glance: Isomaltotetraose vs. Panose
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Feature Isomaltotetraose Panose

Structure Linear tetrasaccharide Branched trisaccharide

Glycosidic Linkages α-(1→6) α-(1→6) and α-(1→4)

Molecular Formula C₂₄H₄₂O₂₁ C₁₈H₃₂O₁₆

Molecular Weight 666.58 g/mol 504.44 g/mol

Melting Point >210°C[1] 223°C[1]

Solubility in Water
Soluble (estimated 1,000,000

mg/L at 25°C)[2]
Soluble[1]

Specific Optical Rotation ([α]D) Data not available
+153° to +161° (c=0.8 in H₂O)

[1]

Biological Activity
Prebiotic, induces dextranase

synthesis
Prebiotic, bifidogenic

Delving into the Structures
The fundamental difference between isomaltotetraose and panose lies in their glycosidic

linkages and the number of glucose units.

Isomaltotetraose is a linear tetrasaccharide, meaning it consists of four glucose units linked in

a straight chain. These glucose units are connected exclusively by α-(1→6) glycosidic bonds.

Panose, on the other hand, is a branched trisaccharide composed of three glucose units. It

features both an α-(1→6) and an α-(1→4) glycosidic linkage. Specifically, it is α-D-

glucopyranosyl-(1→6)-α-D-glucopyranosyl-(1→4)-D-glucose.
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Sample Preparation
(Dissolve in D₂O)

NMR Data Acquisition
(1D ¹H, 2D COSY, TOCSY, HSQC, HMBC)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Assignment
(Assign proton and carbon signals)

Structure Elucidation
(Determine glycosidic linkages and anomeric configurations)
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Sample Preparation
(Dissolve in appropriate solvent, mix with matrix for MALDI)

Ionization
(e.g., MALDI or ESI)

Mass Analysis
(e.g., TOF, Quadrupole)

Fragmentation (MS/MS)
(e.g., CID)

Data Analysis
(Determine molecular weight and sequence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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